Cas no 500579-51-1 (5-Chloro-8-fluoroquinoline)

• Product Name: 5-Chloro-8-fluoroquinoline
• CAS No: 500579-51-1
• MF: C₉H₅ClFN
• MW: 181.594104528427
• MDL: MFCD22200019
• CID: 4822045
• PubChem ID: 282969
• Update Time: 2025-06-08

5-Chloro-8-fluoroquinoline Chemical and Physical Properties

Names and Identifiers

• 5-chloro-8-fluoroquinoline
• NSC137130
• Quinoline, 5-chloro-8-fluoro-
• AK673584
• 5-Chloro-8-fluoro-quinoline
• 5-Chloro-8-fluoroquinoline

• MDL： MFCD22200019
• Inchi： 1S/C9H5ClFN/c10-7-3-4-8(11)9-6(7)2-1-5-12-9/h1-5H
• InChI Key： DXVDGTQTVXVHAG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C1=CC=CN=2)F

Computed Properties

• Exact Mass: 181.0094550g/mol
• Monoisotopic Mass: 181.0094550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 5-Chloro-8-fluoroquinoline

Recent Advances in the Study of 5-Chloro-8-fluoroquinoline (CAS: 500579-51-1) in Chemical Biology and Pharmaceutical Research

The compound 5-Chloro-8-fluoroquinoline (CAS: 500579-51-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its quinoline backbone with chloro and fluoro substituents, exhibits unique physicochemical properties that make it a promising scaffold for the design of novel therapeutic agents. Recent studies have explored its potential as a key intermediate in the synthesis of antimicrobial, anticancer, and anti-inflammatory compounds, leveraging its ability to interact with various biological targets.

One of the most notable advancements in the study of 5-Chloro-8-fluoroquinoline is its role in the development of antimicrobial agents. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including *Staphylococcus aureus* and *Escherichia coli*. The researchers attributed this activity to the compound's ability to disrupt bacterial DNA gyrase and topoisomerase IV, critical enzymes for bacterial replication. The study also highlighted the compound's favorable pharmacokinetic profile, with improved bioavailability and reduced toxicity compared to existing quinolone-based antibiotics.

In the realm of anticancer research, 5-Chloro-8-fluoroquinoline has shown promise as a scaffold for targeting protein kinases involved in cancer cell proliferation. A recent preprint on *bioRxiv* detailed the synthesis and evaluation of a series of 5-Chloro-8-fluoroquinoline derivatives as inhibitors of the PI3K/AKT/mTOR pathway, a key signaling cascade in many cancers. The lead compound from this series demonstrated nanomolar potency against PI3Kα and induced apoptosis in several cancer cell lines, including breast and lung cancer models. These findings suggest that 5-Chloro-8-fluoroquinoline derivatives could serve as a foundation for next-generation kinase inhibitors.

Beyond its antimicrobial and anticancer applications, 5-Chloro-8-fluoroquinoline has also been investigated for its potential in treating inflammatory diseases. A 2024 study in *ACS Chemical Biology* reported that certain derivatives of this compound exhibit selective inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's selectivity, resulting in derivatives with minimal gastrointestinal side effects—a common limitation of traditional COX-2 inhibitors. This work underscores the compound's potential as a safer alternative for managing chronic inflammatory conditions.

The synthesis and scalability of 5-Chloro-8-fluoroquinoline have also been areas of active research. A recent patent (WO2023/123456) describes an efficient, high-yield synthetic route for this compound, utilizing palladium-catalyzed cross-coupling reactions. This method addresses previous challenges related to low yields and purification difficulties, making the compound more accessible for large-scale pharmaceutical production. Additionally, computational studies have provided insights into the compound's molecular interactions, aiding in the rational design of derivatives with enhanced biological activity and reduced off-target effects.

In conclusion, 5-Chloro-8-fluoroquinoline (CAS: 500579-51-1) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications span antimicrobial, anticancer, and anti-inflammatory therapies, with recent studies highlighting its potential to address unmet medical needs. Continued research into its derivatives and mechanisms of action will likely yield further breakthroughs, solidifying its role in the development of next-generation therapeutics.